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For researchers, scientists, and engineers in RF and antenna design, the validation of

simulation models through physical measurement is a critical step to ensure design accuracy

and performance. This guide provides a comprehensive methodology for comparing antenna

simulation results with measurements obtained using a Rigol VB1080 VSWR (Voltage

Standing Wave Ratio) bridge in conjunction with a spectrum analyzer.

This document outlines the experimental protocol for measuring an antenna's S11 parameters

and presents a structured approach for the quantitative comparison of this measured data with

simulation outputs. By following this guide, professionals can effectively validate their antenna

designs, troubleshoot discrepancies, and refine their simulation models for future projects.

Core Concepts in Antenna Validation
Antenna simulation software provides a theoretical prediction of an antenna's performance in

an idealized environment.[1] However, real-world factors such as manufacturing tolerances,

material properties, and the influence of connectors and cables can lead to deviations from the

simulated performance.[2] Therefore, experimental validation is essential.

The Rigol VB1080 is a VSWR bridge designed to work with a spectrum analyzer to measure

S11-related parameters, including return loss, reflection coefficient, and VSWR, within a

frequency range of 2 GHz to 8 GHz.[2][3] These parameters quantify the amount of power

reflected back from the antenna, providing a key indicator of how well the antenna is matched

to the transmission line at various frequencies. A good match is crucial for efficient power

transfer.
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By comparing the measured S11 data from the VB1080 with the S11 data generated by

simulation software, designers can assess the accuracy of their models and the real-world

performance of their fabricated antenna.

Experimental Protocol: S11 Measurement with Rigol
VB1080
This protocol details the step-by-step procedure for measuring the S11 parameters of a

fabricated antenna using a Rigol VB1080 VSWR bridge and a compatible Rigol spectrum

analyzer with a tracking generator.

Equipment Required:

Rigol Spectrum Analyzer with Tracking Generator (TG) option

Rigol VB1080 VSWR Bridge

Antenna Under Test (AUT)

Appropriate cables and adapters (if necessary, though direct connection is recommended to

minimize errors)[4]

Procedure:

System Setup:

Ensure the spectrum analyzer and tracking generator are powered on and have had

adequate time to warm up for stable operation.

Connect the Rigol VB1080 VSWR bridge directly to the spectrum analyzer. The 'IN' port of

the bridge connects to the tracking generator output, and the 'OUT' port connects to the

RF input of the spectrum analyzer.[4] This direct connection minimizes the need for cables

that can introduce additional reflections and losses.[4]

Spectrum Analyzer Configuration:

Enable the tracking generator on the spectrum analyzer.
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Set the frequency range on the spectrum analyzer to encompass the operational band of

the antenna being tested.

Activate the VSWR measurement mode on the spectrum analyzer. This is typically found

within a "Measurement" or "Measure" menu.[5]

Open-Circuit Calibration:

With the 'DUT' (Device Under Test) port of the VB1080 left open (unconnected), perform

an open-circuit calibration.[5][6]

Navigate to the VSWR measurement setup menu and select the "Cal Open" or equivalent

function.[5] This step records the total reflection from the open circuit and establishes a

reference for the subsequent measurement.[6]

Antenna Measurement:

Carefully connect the Antenna Under Test (AUT) to the 'DUT' port of the VB1080.

The spectrum analyzer will then display the measured S11 parameter (often as return loss

or VSWR) of the antenna across the specified frequency range.[6]

Adjust the reference level and scale on the spectrum analyzer to ensure the entire trace is

clearly visible and accurately displayed.

Data Acquisition:

Use markers on the spectrum analyzer to identify key data points, such as the resonant

frequency (where the return loss is at its maximum, or VSWR is at its minimum) and the

bandwidth (the frequency range over which the return loss is below a certain threshold,

typically -10 dB).

Export the measured data trace, if the functionality is available, for a more detailed

comparison with simulation data in external software.
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A quantitative comparison between the simulated and measured data is crucial for a thorough

validation. The following tables provide a template for summarizing and comparing the key

performance metrics.

Table 1: Comparison of Antenna S11 Parameters

Parameter Simulated Value
Measured Value
(VB1080)

Difference

Resonant Frequency

(GHz)
2.45 2.42 -1.22%

Return Loss at

Resonance (dB)
-25.8 -22.5 3.3 dB

VSWR at Resonance 1.11 1.16 0.05

-10 dB Bandwidth

(MHz)
120 110 -8.33%

Table 2: S11 Data at Specific Frequencies

Frequency (GHz)
Simulated Return Loss
(dB)

Measured Return Loss
(dB)

2.35 -9.5 -8.9

2.40 -18.2 -15.8

2.42 -22.1 -22.5

2.45 -25.8 -21.9

2.50 -17.5 -14.7

2.55 -9.2 -8.5

Discrepancies between simulated and measured results are common and can often be

attributed to factors such as variations in the substrate's dielectric constant, fabrication
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tolerances, and the influence of the SMA connector, which is typically not perfectly modeled in

the simulation.[2]

Visualization of Validation Workflow
The following diagrams illustrate the logical workflow for validating antenna simulation results

with VB1080 measurements and the signaling pathway of the measurement setup.
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Antenna simulation and measurement validation workflow.
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Signal path for S11 measurement using VB1080.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Practical Guide to Validating Antenna Simulations with
Rigol VB1080 Measurements]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15610365#validating-antenna-simulation-results-
with-vb1080-measurements]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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